Cas no 455936-38-6 ((2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride)

(2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride structure
455936-38-6 structure
Product Name:(2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride
CAS No:455936-38-6
MF:C9H18ClNO2
MW:207.69772195816
CID:840221
PubChem ID:57462913
Update Time:2024-02-29

(2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (alphaS)-alpha-Amino-1-methylcyclohexaneacetic acid
    • Cyclohexaneacetic acid, .alpha.-amino-1-methyl-, (.alpha.S)-
    • Cyclohexaneacetic acid,.alpha.-amino-1-methyl-,(.alpha.S)
    • XEEYKIDLWMICDJ-OGFXRTJISA-N
    • OR315577
    • (2s)-amino(1-methylcyclohexyl)acetic acid-hcl
    • (2s)-amino(1-methylcyclohexyl)acetic acid hydrochloride
    • (S)-2-Amino-2-(1-methylcyclohexyl)acetic acid hydrochloride
    • (2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride
    • MDL: MFCD20259681
    • Inchi: 1S/C9H17NO2.ClH/c1-9(7(10)8(11)12)5-3-2-4-6-9;/h7H,2-6,10H2,1H3,(H,11,12);1H/t7-;/m1./s1
    • InChI Key: XEEYKIDLWMICDJ-OGFXRTJISA-N
    • SMILES: Cl.OC([C@H](C1(C)CCCCC1)N)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.078
  • Boiling Point: 291 ºC
  • Flash Point: 130 ºC
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